Acetamide, 2,2,2-trifluoro-N-1H-indazol-5-yl-N-methyl-

• Molecular Formula: C10H8F3N3O
• Molecular Weight: 243.18 g/mol
• IUPAC Name: 2,2,2-trifluoro-N-(1H-indazol-5-yl)-N-methylacetamide
• InChI: InChI=1S/C10H8F3N3O/c1-16(9(17)10(11,12)13)7-2-3-8-6(4-7)5-14-15-8/h2-5H,1H3,(H,14,15)
• InChI Key: GGFZIISFAWQQRY-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC2=C(C=C1)NN=C2)C(=O)C(F)(F)F

Description

Acetamide, 2,2,2-trifluoro-N-1H-indazol-5-yl-N-methyl- is a useful research compound. Its molecular formula is C10H8F3N3O and its molecular weight is 243.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Potassium carbonate (415 mg, 3.00 mmol) and methyl iodide (0.20 ml, 3.21 mmol) were added to a solution of 2,2,2-trifluoro-N-(1H-indazol-5-yl)acetamide (688 mg, 3.00 mmol) in N,N-dimethylformamide (4 ml) at room temperature and stirred overnight at room temperature. Then, the reaction solution was poured into water and extracted with ethyl acetate. The organic layer was washed with a saturated aqueous sodium chloride solution and then dried over anhydrous magnesium sulfate. The solvent was distilled off under reduced pressure and the resulting residue was purified by a silica gel column chromatography (eluent: chloroform/methanol=99/1) to obtain 2,2,2-trifluoro-N-(1H-indazol-5-yl)-N-methylacetamide (466 mg, 64%).